Cas no 1517455-82-1 (1-(3,3-dimethylcyclohexyl)ethan-1-amine)

• Product Name: 1-(3,3-dimethylcyclohexyl)ethan-1-amine
• CAS No: 1517455-82-1
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6474804
• PubChem ID: 66436110
• Update Time: 2024-03-01

1-(3,3-dimethylcyclohexyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclohexyl)ethan-1-amine
• Cyclohexanemethanamine, α,3,3-trimethyl-

• Inchi： 1S/C10H21N/c1-8(11)9-5-4-6-10(2,3)7-9/h8-9H,4-7,11H2,1-3H3
• InChI Key： KDAKZZMOEJLJPI-UHFFFAOYSA-N
• SMILES： C(C1CCCC(C)(C)C1)(N)C

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.843±0.06 g/cm3(Predicted)
• Boiling Point: 190.5±8.0 °C(Predicted)
• pka: 10.74±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids